Cas no 1247204-36-9 (2-{4-(butan-2-yl)aminophenyl}ethan-1-ol)

• Product Name: 2-{4-(butan-2-yl)aminophenyl}ethan-1-ol
• CAS No: 1247204-36-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5231473
• PubChem ID: 61236760
• Update Time: 2025-06-07

2-{4-(butan-2-yl)aminophenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(butan-2-yl)amino]phenyl}ethan-1-ol
• 2-(4-(Sec-butylamino)phenyl)ethan-1-ol
• Benzeneethanol, 4-[(1-methylpropyl)amino]-
• 2-{4-(butan-2-yl)aminophenyl}ethan-1-ol

• Inchi： 1S/C12H19NO/c1-3-10(2)13-12-6-4-11(5-7-12)8-9-14/h4-7,10,13-14H,3,8-9H2,1-2H3
• InChI Key： XJKWCRQBPIXTHN-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)NC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 2.8
• Topological Polar Surface Area: 32.299

Additional information on 2-{4-(butan-2-yl)aminophenyl}ethan-1-ol

Comprehensive Overview of 2-{4-(butan-2-yl)aminophenyl}ethan-1-ol (CAS No. 1247204-36-9): Properties, Applications, and Industry Insights

2-{4-(butan-2-yl)aminophenyl}ethan-1-ol (CAS No. 1247204-36-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This aromatic alcohol derivative features a unique butan-2-yl amino group attached to a phenyl ring, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines hydrophobic and hydrophilic properties, enabling applications in drug delivery systems and polymer modifications.

Recent studies highlight the compound's potential in neuroprotective and anti-inflammatory applications, aligning with growing interest in central nervous system (CNS) therapeutics. Researchers are investigating its role as a precursor for dopamine receptor modulators, addressing trending searches like "novel Parkinson's disease treatments" and "non-addictive pain management compounds." The ethanolamine moiety in its structure suggests possible membrane permeability enhancements, a hot topic in blood-brain barrier penetration research.

From a synthetic chemistry perspective, CAS 1247204-36-9 demonstrates remarkable stability under physiological conditions while maintaining reactivity for selective functionalization. This dual characteristic makes it valuable for combinatorial chemistry libraries, particularly in high-throughput screening platforms—a frequently searched term in AI-driven drug discovery discussions. Analytical data shows optimal solubility in polar aprotic solvents, with logP values suggesting balanced lipophilicity for formulation development.

Industrial applications leverage its phenyl-ethanolamine core for creating advanced epoxy resins with improved thermal resistance, responding to market demands for sustainable high-performance materials. The compound's secondary amine group facilitates crosslinking in polymer networks, while the hydroxyl group enables surface modification—key terms in nanotechnology forums. Safety assessments indicate favorable toxicological profiles at research-scale concentrations, though comprehensive ecotoxicity studies remain an active area of investigation.

Emerging computational studies utilizing molecular docking simulations (a trending AI application in chemistry) predict strong interactions between 2-{4-(butan-2-yl)aminophenyl}ethan-1-ol derivatives and G-protein coupled receptors. This aligns with pharmaceutical industry searches for "next-generation GPCR-targeted drugs." The compound's chiral center at the butan-2-yl position also makes it intriguing for asymmetric synthesis studies, particularly in developing single-enantiomer pharmaceuticals—a focus area in regulatory-compliant drug development.

Quality control protocols for CAS 1247204-36-9 emphasize HPLC purity analysis (>98%) and spectroscopic characterization (FTIR, NMR). These procedures address laboratory professionals' frequent queries about "compound validation techniques." Storage recommendations suggest inert atmosphere protection to preserve the amine functionality, while thermal analysis data indicates stability up to 150°C—critical information for process scale-up considerations in pilot plants.

The environmental fate of 2-{4-(butan-2-yl)aminophenyl}ethan-1-ol shows moderate biodegradability in standard OECD tests, positioning it favorably compared to persistent aromatic amines—a concern frequently raised in green chemistry discussions. Its metabolic pathways in mammalian systems show predominant glucuronidation, reducing potential for bioaccumulation—an increasingly searched term in ADME/Tox prediction platforms.

Patent literature reveals growing interest in 1247204-36-9 derivatives for optoelectronic materials, particularly as hole-transport layers in organic LEDs—connecting to searches about "flexible display technologies." The compound's electron-donating characteristics and conjugated system make it suitable for organic semiconductors, aligning with renewable energy sector demands. Recent innovations demonstrate its utility in creating self-assembled monolayers for sensor applications.

From a regulatory standpoint, 2-{4-(butan-2-yl)aminophenyl}ethan-1-ol currently falls under general chemical inventory listings without special restrictions. However, researchers should monitor evolving REACH compliance requirements—a top concern in chemical sourcing inquiries. The compound's structure-activity relationships continue to be explored through quantitative structure-property relationship (QSPR) modeling, reflecting the pharmaceutical industry's shift toward computational prediction tools.

Supply chain data indicates increasing availability of CAS 1247204-36-9 from specialized fine chemical manufacturers, with typical packaging options including nitrogen-purged amber glass containers to ensure stability—details often requested in procurement specifications. Current research trends suggest expanding applications in bioconjugation chemistry and prodrug development, particularly for targeted drug delivery systems addressing cancer therapeutics.